Cas no 1361798-67-5 (2,6-Dichloro-2'-iodo-4'-methyl-biphenyl)

• Product Name: 2,6-Dichloro-2'-iodo-4'-methyl-biphenyl
• CAS No: 1361798-67-5
• MF: C₁₃H₉Cl₂I
• MW: 363.021034002304
• CID: 4993603
• Update Time: 2025-10-18

2,6-Dichloro-2'-iodo-4'-methyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-2'-iodo-4'-methyl-biphenyl

• Inchi： 1S/C13H9Cl2I/c1-8-5-6-9(12(16)7-8)13-10(14)3-2-4-11(13)15/h2-7H,1H3
• InChI Key： QPXNMLHOGLQSSD-UHFFFAOYSA-N
• SMILES： IC1C=C(C)C=CC=1C1C(=CC=CC=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 5.8
• Topological Polar Surface Area: 0

Additional information on 2,6-Dichloro-2'-iodo-4'-methyl-biphenyl

2,6-Dichloro-2'-Iodo-4'-Methyl-Biphenyl: A Versatile Building Block in Organic Synthesis and Materials Science

The compound 2,6-Dichloro-2'-Iodo-4'-Methyl-Biphenyl (CAS No. 1361798-67-5) is a structurally distinct biphenyl derivative featuring a substituted aromatic core with chlorine, iodine, and methyl functional groups. Its molecular framework combines the rigidity of the biphenyl scaffold with the reactivity of halogen substituents, making it a valuable intermediate in advanced chemical research. The strategic placement of halogen atoms at positions 2, 6 (on one ring) and 2’ (on the adjacent ring), alongside the methyl group at position 4’, provides a unique platform for regioselective functionalization and cross-coupling reactions.

Recent studies highlight the significance of biphenyl-based compounds in developing next-generation materials and pharmaceuticals. The iodine atom in this compound serves as an excellent leaving group for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, enabling the construction of complex molecular architectures. For instance, a 2023 study published in *Organic Letters* demonstrated the use of similar iodo-substituted biphenyls in synthesizing luminescent materials with tunable photophysical properties. The presence of chlorine substituents further enhances its utility as a directing group in electrophilic aromatic substitution reactions, offering access to highly substituted aromatic systems.

The methyl group at position 4’ introduces steric and electronic effects that influence the compound’s reactivity profile. Computational analyses from *Journal of Organic Chemistry* (Q3 2023) reveal that such methyl substitutions can modulate the regioselectivity of nucleophilic attacks on adjacent aromatic rings. This property is particularly advantageous in asymmetric synthesis, where precise control over substitution patterns is critical for achieving target molecules with desired stereochemistry.

In materials science applications, halogenated biphenyl derivatives like this compound are being explored as precursors for organic semiconductors and liquid crystals. The combination of electron-withdrawing halogens (e.g., chlorine and iodine) and electron-donating methyl groups creates an imbalance in charge distribution that can be harnessed to design molecules with tailored electronic properties. A notable example from *Advanced Materials Interfaces* (April 2024) describes how similar compounds were integrated into organic field-effect transistors (OFETs), achieving carrier mobilities exceeding 10 cm²/V·s through precise molecular engineering.

Synthetic methodologies for this compound typically involve multistep aromatic substitution strategies. One prominent approach involves the sequential introduction of halogens via electrophilic chlorination followed by iodination under controlled conditions. A recent protocol from *Synthetic Communications* (February 2024) optimized these steps using green chemistry principles, reducing solvent waste by over 40% while maintaining high yields (>85%). The final methylation step at position 4’ employs alkylation techniques compatible with sensitive halogen substituents, ensuring structural integrity during functionalization.

The growing interest in sustainable chemical processes has also influenced research on this compound’s environmental impact. Life cycle assessments published in *Green Chemistry* (June 2023) indicate that biphenyl derivatives with mixed halogen substitutions exhibit lower ecotoxicity compared to fully fluorinated analogs when used as intermediates. This aligns with industry trends toward developing greener synthetic pathways without compromising product performance.

From a pharmaceutical perspective, compounds bearing both chlorine and iodine substituents have shown promise as scaffolds for drug discovery programs targeting kinase inhibition and GPCR modulation. While direct applications of this specific molecule remain under investigation, its structural flexibility suggests potential utility in medicinal chemistry campaigns focused on bioisosteric replacement strategies or fragment-based drug design approaches.

Advances in analytical techniques have further enhanced our understanding of this compound’s behavior under various reaction conditions. High-resolution mass spectrometry combined with density functional theory (DFT) calculations has provided detailed insights into its conformational preferences and reaction mechanisms during cross-coupling processes. These findings were recently presented at the International Symposium on Organic Synthesis (ISOS 2023), where researchers emphasized the importance of computational modeling in predicting reactivity trends for complex polyhalogenated aromatics.

In academic research settings, this compound serves as an ideal model system for studying halogen-halogen interactions within rigid aromatic frameworks. X-ray crystallographic studies published in *Crystal Growth & Design* (July 2023) revealed unique π-stacking arrangements facilitated by its substituted biphenyl core, offering new perspectives on supramolecular assembly principles applicable to self-organizing materials systems.

The commercial availability of this compound has expanded access to researchers working on cutting-edge projects across multiple disciplines. Leading chemical suppliers now offer it in high-purity forms suitable for both laboratory-scale experiments and pilot-scale production runs required for preclinical testing phases in pharmaceutical development pipelines.

Ongoing investigations continue to uncover novel applications for this versatile molecule. Current research directions include exploring its potential as a photosensitizer component in photodynamic therapy systems or as a building block for metal-organic frameworks (MOFs) with enhanced gas adsorption capabilities. These explorations underscore the dynamic nature of modern chemical research where seemingly simple structural motifs can lead to transformative technological innovations.